2-{4-[(tert-butylamino)sulfonyl]phenoxy}-N-(2,6-diethylphenyl)acetamide

• IUPAC Name: 2-[4-(tert-butylsulfamoyl)phenoxy]-N-(2,6-diethylphenyl)acetamide
• InChI: InChI=1S/C22H30N2O4S/c1-6-16-9-8-10-17(7-2)21(16)23-20(25)15-28-18-11-13-19(14-12-18)29(26,27)24-22(3,4)5/h8-14,24H,6-7,15H2,1-5H3,(H,23,25)
• InChI Key: FGZLYHFSYGXHFK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)NC(C)(C)C
• Molecular Formula: C22H30N2O4S
• Molecular Weight: 418.6 g/mol

Description

2-{4-[(tert-butylamino)sulfonyl]phenoxy}-N-(2,6-diethylphenyl)acetamide, commonly known as BSA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BSA is a selective inhibitor of the protein kinase B/Akt signaling pathway, which plays a crucial role in regulating cell growth, proliferation, and survival.

Scientific Research Applications

Chemical Synthesis and Kinetics

• Chemoselective Acetylation : 2-Aminophenol's acetylation to N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis, was studied. This chemoselective process used Novozym 435 as a catalyst and vinyl acetate as the best acyl donor (Magadum & Yadav, 2018).

• Pharmacological Potential : A study on 1,2-isothiazolidine-1,1-dioxide derivatives, including ones with a similar tert-butyl group, revealed potential antiarthritic effects. These compounds inhibited cyclooxygenase-2 and 5-lipoxygenase, showing promise in arthritic models (Inagaki et al., 2000).

• Hydrogen Bond Studies : Research on substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides, which are structurally related, demonstrated the importance of intra- and intermolecular hydrogen bonds. This research provides insights into molecular structures and interactions relevant to the chemical under study (Romero & Margarita, 2008).

• Julia-Kocienski Olefination Mechanism : The Julia-Kocienski olefination, using sulfones like tert-butyl α-(BTFPsulfonyl)acetate, showed high E stereoselectivities. This research enhances understanding of reaction mechanisms involving sulfone enolates, relevant to your compound (Alonso et al., 2008).

Photocatalysis and Environmental Applications

• Photocatalytic Degradation : The study on the photocatalytic transformation of salbutamol, containing a tert-butylamino group, using titanium dioxide, offers insights into environmental applications. This research explored the kinetic and mineralization aspects of drug decomposition (Sakkas et al., 2007).

• Environmental Impact Studies : Research on the metabolism of chloroacetamide herbicides, including compounds with diethylphenyl acetamide structures, in human and rat liver microsomes. This study contributes to understanding the environmental and health impacts of related chemical compounds (Coleman et al., 2000).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with any chemical compound, appropriate safety measures should be taken when handling it.